2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoic acid

• Molecular Formula: C13H7ClF4N2O4
• Molecular Weight: 366.65 g/mol
• IUPAC Name: 2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoic acid
• InChI: InChI=1S/C13H7ClF4N2O4/c1-19-9(13(16,17)18)4-10(21)20(12(19)24)8-2-5(11(22)23)6(14)3-7(8)15/h2-4H,1H3,(H,22,23)
• InChI Key: WFDLOUDEDOLTLC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C2=C(C=C(C(=C2)C(=O)O)Cl)F)C(F)(F)F

Description

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoic acid is a useful research compound. Its molecular formula is C13H7ClF4N2O4 and its molecular weight is 366.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-5-(3,6-dihydro-3-methyl-2,6-dioxo-4-(trifluoromethyl)-1(2H)-pyrimidinyl)-4-fluoro-benzoic acid ethyl ester (5.2 g) was dissolved in methylenechloride (100 ml) and borontribromide (10 g) was added dropwise at ambient temperature. The reaction mixture was stirred for three hours at this temperature and poured into ice-water. The resulting mixture was extracted with ethyl acetate. The organic phase was washed with brine (×3) and dried over anhydrous Na2SO4. The solvent was removed under reduced pressure to give the titled compound (4.3 g) as a white solid.